Cas no 1342027-87-5 (4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine
• CAS No: 1342027-87-5
• MF: C₇H₁₂ClN₃O₂S
• MW: 237.707078933716
• CID: 5207969
• PubChem ID: 64040012
• Update Time: 2025-06-08

4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-(ethylsulfonyl)ethyl)-1h-pyrazol-3-amine
• 4-chloro-1-[2-(ethanesulfonyl)ethyl]-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-chloro-1-[2-(ethylsulfonyl)ethyl]-
• 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine

• Inchi： 1S/C7H12ClN3O2S/c1-2-14(12,13)4-3-11-5-6(8)7(9)10-11/h5H,2-4H2,1H3,(H2,9,10)
• InChI Key： CXWKUKPFWDQKBS-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCS(CC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 0.2
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine

Recent Advances in the Study of 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine (CAS: 1342027-87-5)

The compound 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine (CAS: 1342027-87-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and ethanesulfonyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential drug candidate.

One of the key areas of investigation has been the synthesis and optimization of 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine exhibits significant activity against specific biological targets. For instance, recent in vitro and in vivo experiments have demonstrated its efficacy as an inhibitor of certain enzymes involved in inflammatory pathways. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Moreover, the compound's unique chemical structure allows for further derivatization, opening avenues for the development of more potent and selective analogs.

In addition to its anti-inflammatory properties, preliminary studies have explored the compound's potential in oncology. Researchers have observed that 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine can induce apoptosis in certain cancer cell lines, highlighting its possible role as an anticancer agent. Mechanistic studies are ongoing to elucidate the precise molecular pathways involved, with a focus on identifying biomarkers that could predict patient response.

Despite these promising findings, challenges remain in the development of 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 4-chloro-1-2-(ethanesulfonyl)ethyl-1H-pyrazol-3-amine (CAS: 1342027-87-5) represents a promising candidate for therapeutic development, with potential applications in inflammation and oncology. Continued research into its synthesis, mechanism of action, and pharmacological properties will be crucial for realizing its full potential. The compound's versatility and unique chemical features make it a valuable subject of study in the evolving landscape of chemical biology and drug discovery.